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Compound of Interest

Compound Name: 4-Phenoxycyclohexanone

CAS No.: 161194-41-8

Cat. No.: B3107539

Get Quote

An In-Depth Technical Guide to the Predicted Spectral Data of 4-Phenoxycyclohexanone

A Note on Data Unavailability and Predictive Analysis

As of the latest literature and database review, comprehensive experimental spectral data

(NMR, IR, MS) for 4-phenoxycyclohexanone (CAS No. 161194-41-8) is not readily available

in public-access spectral databases such as the Spectral Database for Organic Compounds

(SDBS) or the NIST Chemistry WebBook. This guide, therefore, serves as an expert-driven

prediction and in-depth analysis of its expected spectral characteristics. As a Senior Application

Scientist, the following sections are constructed based on foundational principles of

spectroscopic interpretation and comparative analysis with structurally analogous compounds.

This predictive approach is a common and essential practice in chemical research and drug

development when primary experimental data is pending or unavailable.

Molecular Structure and Analysis
4-Phenoxycyclohexanone is a bifunctional molecule featuring a cyclohexanone ring

substituted at the 4-position with a phenoxy group. This structure combines the features of an
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aliphatic ketone and an aromatic ether. Understanding the electronic and steric environment of

each atom is fundamental to predicting its spectral behavior.

The carbonyl group (C=O) is a strong electron-withdrawing group, significantly influencing the

chemical environment of the adjacent α-protons and carbons. The phenoxy group (-O-Ph)

introduces an ether linkage and an aromatic ring. The ether oxygen is electronegative, affecting

the C4 carbon and its attached proton. The aromatic ring provides a distinct set of signals in

both NMR and IR spectroscopy.

For clarity in the following sections, the atoms are numbered as shown in the diagram below.
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Figure 2: Predicted major fragmentation pathways for 4-Phenoxycyclohexanone in EI-MS.

Experimental Protocols
To obtain high-quality spectral data for 4-phenoxycyclohexanone, standardized and validated

protocols are essential.

Protocol 1: Nuclear Magnetic Resonance (NMR)
Spectroscopy
This protocol outlines the steps for acquiring high-resolution ¹H and ¹³C NMR spectra.
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Sample Preparation

Data Acquisition (400 MHz Spectrometer)

Data Processing

1. Weigh 5-10 mg of
4-phenoxycyclohexanone.

2. Dissolve in ~0.7 mL of
deuterated solvent (e.g., CDCl₃)

containing TMS.

3. Transfer solution to a
clean, dry 5 mm NMR tube.

4. Insert tube into spectrometer
and perform lock, tune, and shim.

5. Acquire ¹H Spectrum:
- Pulse program: zg30

- Scans: 8-16
- Acquisition time: ~4s
- Relaxation delay: 2s

6. Acquire ¹³C{¹H} Spectrum:
- Pulse program: zgpg30

- Scans: 1024-4096
- Spectral width: ~240 ppm

- Relaxation delay: 2s

7. Apply Fourier Transform to FID.

8. Phase correct the spectrum.

9. Calibrate spectrum to TMS (0 ppm)
or residual solvent peak.

10. Integrate ¹H signals and pick peaks
for both spectra.

Click to download full resolution via product page

Figure 3: Workflow for NMR data acquisition and processing.
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Protocol 2: Fourier-Transform Infrared (FT-IR)
Spectroscopy
This protocol describes the Attenuated Total Reflectance (ATR) method, which is suitable for

solid powder or oil samples.

Instrument Preparation: Ensure the ATR crystal (typically diamond or germanium) is clean.

Collect a background spectrum of the empty crystal. This is crucial as it will be subtracted

from the sample spectrum to remove interference from atmospheric CO₂ and H₂O.

Sample Application: Place a small amount of the 4-phenoxycyclohexanone sample directly

onto the ATR crystal.

Apply Pressure: Use the pressure clamp to ensure firm contact between the sample and the

crystal. Consistent pressure is key for reproducible results.

Data Collection: Collect the sample spectrum. Typically, 16 to 32 scans are co-added to

improve the signal-to-noise ratio.

Data Processing: The software will automatically perform the background subtraction.

Process the spectrum to label the wavenumbers of significant absorption peaks.

Cleaning: Thoroughly clean the ATR crystal with an appropriate solvent (e.g., isopropanol)

and a soft lab wipe.

Protocol 3: Electron Ionization Mass Spectrometry (EI-
MS)
This protocol outlines data acquisition via Gas Chromatography-Mass Spectrometry (GC-MS),

a standard method for volatile and semi-volatile compounds.
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Sample Preparation

Gas Chromatography

Mass Spectrometry

1. Prepare a dilute solution of the sample
(~1 mg/mL) in a volatile solvent

(e.g., Dichloromethane, Ethyl Acetate).

2. Transfer to a 2 mL GC autosampler vial.

3. Inject 1 µL into the GC.
- Inlet Temp: 250°C

- Carrier Gas: Helium

4. Separate on a capillary column
(e.g., DB-5ms) using a temperature gradient

(e.g., 50°C to 280°C at 10°C/min).

5. Eluted compound enters the MS source.
- Ionization Mode: Electron Ionization (EI)

- Ionization Energy: 70 eV

6. Scan a mass range (e.g., m/z 40-500)
to detect the molecular ion and fragments.

Click to download full resolution via product page

Figure 4: Workflow for GC-MS data acquisition.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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